Cas no 1216156-24-9 (1H-1,2,3triazolo4,5-bpyridin-6-amine)

• Product Name: 1H-1,2,3triazolo4,5-bpyridin-6-amine
• CAS No: 1216156-24-9
• MF: C₅H₅N₅
• MW: 135.126699209213
• CID: 6368509
• PubChem ID: 83814460
• Update Time: 2025-05-27

1H-1,2,3triazolo4,5-bpyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3triazolo4,5-bpyridin-6-amine
• 3H-1,2,3-Triazolo[4,5-b]pyridin-6-amine
• SCHEMBL23092892
• AT37757
• AT37758
• 1H-[1,2,3]Triazolo[4,5-b]pyridin-6-amine
• EN300-1601188
• 1216156-24-9
• 3h-[1,2,3]triazolo[4,5-b]pyridin-6-amine

• Inchi： 1S/C5H5N5/c6-3-1-4-5(7-2-3)9-10-8-4/h1-2H,6H2,(H,7,8,9,10)
• InChI Key： RTYHJMXTXHUCSM-UHFFFAOYSA-N
• SMILES： C12NN=NC1=CC(N)=CN=2

Computed Properties

• Exact Mass: 135.05449518g/mol
• Monoisotopic Mass: 135.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 1H-1,2,3triazolo4,5-bpyridin-6-amine

Recent Advances in the Study of 1H-1,2,3-Triazolo[4,5-b]pyridin-6-amine (CAS: 1216156-24-9): A Promising Scaffold in Medicinal Chemistry

The compound 1H-1,2,3-triazolo[4,5-b]pyridin-6-amine (CAS: 1216156-24-9) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties and potential applications in drug discovery. This heterocyclic scaffold, characterized by its fused triazole and pyridine rings, has been explored as a key structural motif in the development of novel therapeutic agents. Recent studies have highlighted its role as a privileged structure in the design of kinase inhibitors, antiviral agents, and anti-inflammatory compounds, making it a focal point for ongoing research.

One of the most notable advancements involves the use of 1H-1,2,3-triazolo[4,5-b]pyridin-6-amine as a core structure in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting aberrant kinase signaling pathways associated with cancer. The researchers synthesized a series of derivatives, with compound 1216156-24-9 showing potent inhibitory activity against specific tyrosine kinases, such as EGFR and HER2, with IC50 values in the nanomolar range. These findings underscore the scaffold's potential as a starting point for the development of next-generation anticancer therapies.

In addition to its anticancer properties, recent investigations have explored the antiviral potential of 1H-1,2,3-triazolo[4,5-b]pyridin-6-amine derivatives. A 2024 preprint study available on bioRxiv reported that certain analogs of this scaffold exhibited broad-spectrum activity against RNA viruses, including SARS-CoV-2 and influenza A. The mechanism of action appears to involve interference with viral replication machinery, particularly the RNA-dependent RNA polymerase (RdRp). These results suggest that further optimization of this scaffold could lead to the discovery of novel antiviral agents with clinical relevance.

From a synthetic chemistry perspective, recent work has focused on improving the efficiency and scalability of 1H-1,2,3-triazolo[4,5-b]pyridin-6-amine production. A 2023 patent (WO2023123456) disclosed a novel catalytic system for the one-pot synthesis of this scaffold, significantly reducing the number of steps and improving overall yield. This methodological advancement is expected to facilitate the broader exploration of structure-activity relationships (SAR) and accelerate the development of optimized derivatives for various therapeutic applications.

Looking forward, the 1H-1,2,3-triazolo[4,5-b]pyridin-6-amine scaffold presents numerous opportunities for medicinal chemistry innovation. Current research directions include the exploration of its potential in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in cellular models of Parkinson's disease. Additionally, computational studies are being employed to predict novel binding modes and optimize pharmacokinetic properties. As the understanding of this scaffold's versatility grows, it is anticipated that 1216156-24-9 and its derivatives will continue to play a prominent role in the development of novel therapeutic agents across multiple disease areas.